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Compound of Interest

2-Chloro-5-nitrobenzenesulfonyl
Compound Name:
chloride

Cat. No.: B017358

This technical guide provides a comprehensive overview of 2-chloro-5-nitrobenzenesulfonyl
chloride, a key organic intermediate in the synthesis of fine chemicals, dyes, and active

pharmaceutical ingredients (APIs).[1] Its utility stems from the reactivity of its functional groups
—nitro, chloro, and sulfonyl chloride—which allow for a variety of chemical transformations.[1]

Chemical Structure and Formula

2-Chloro-5-nitrobenzenesulfonyl chloride is an aromatic compound with the chemical
formula CeH3CI2NO4S.[1] Its structure consists of a benzene ring substituted with a chlorine
atom at position 2, a nitro group at position 5, and a sulfonyl chloride group at position 1.

Chemical Formula: CeH3sCI2NO4S

Chemical Structure:
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Figure 1. Chemical structure of 2-Chloro-5-nitrobenzenesulfonyl chloride.

Physicochemical Properties

A summary of the key quantitative data for 2-chloro-5-nitrobenzenesulfonyl chloride is
presented in the table below for easy reference and comparison.

Property Value Source
CAS Number 4533-95-3 [1][21[3]
Molecular Weight 256.06 g/mol [1112]
Appearance Off-White to Pale Yellow Solid [4]
Melting Point 88-90°C [1]
Boiling Point (Predicted) 371.6 £32.0 °C [1]
Density (Predicted) 1.708 + 0.06 g/cm?3 [1]
Flash Point 178.5°C [1]
Vapor Pressure 2.19E-05 mmHg at 25°C [1]
Refractive Index 1.599 [1]

Experimental Protocols: Synthesis

2-Chloro-5-nitrobenzenesulfonyl chloride is commonly synthesized from 2-chloro-5-
nitroaniline via a diazotization reaction followed by reaction with sulfur dioxide in the presence
of a copper catalyst.

Synthesis of 2-Chloro-5-nitrobenzenesulfonyl Chloride from 2-Chloro-5-nitroaniline[1][3]
Materials:
e 2-chloro-5-nitroaniline (10g)

 Hydrochloric acid (100mL)
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e Sodium nitrite (6.09)

o Water (50mL)

o Copper(ll) chloride dihydrate (59)

o Acetic acid (500mL)

o Sulfur dioxide gas

e Ice

Procedure:

Diazotization: In a 250mL three-neck flask, dissolve 10g of 2-chloro-5-nitroaniline in 200mL
of hydrochloric acid with stirring. Cool the mixture to approximately 0°C in an ice bath.[1][3]

e Slowly add a solution of 6.0g of sodium nitrite in 50mL of water to the cooled mixture.
Maintain the temperature at 0°C and continue stirring for 1 hour after the addition is complete
to form the diazonium salt solution.[1][3]

o Sulfonylation: In a separate vessel, prepare an ice bath-cooled mixture of 5g of copper(ll)
chloride dihydrate in 500mL of acetic acid that has been pre-saturated with sulfur dioxide
gas.[1]

¢ Slowly add the previously prepared diazonium salt solution to this catalytic mixture. Stir the
reaction mixture at 0°C for 1 hour.[1]

» Precipitation and Isolation: Slowly pour the reaction mixture in batches into ice water under
vigorous stirring to precipitate the product.[1]

o Collect the resulting solid by filtration, wash it with water, and dry it under a vacuum to yield
the final product, 2-chloro-5-nitrobenzenesulfonyl chloride.[1] The expected yield is
approximately 55%.[1]

Logical and Experimental Workflow Visualization
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The following diagram illustrates the key steps in the synthesis of 2-chloro-5-

nitrobenzenesulfonyl chloride.

2-Chloro-5-nitroaniline

Starting Materials

HCI, NaNOz2, H20 S0z, CuCl2-2H20, Acetic Acid

Dissglve in HCI

Ndd dropwise

Step 1: Diazotization
2-Chloro-5-nitroaniline + HCI + NaNO2 @ 0°C

Step 2: Sulfonylation
Diazonium Salt + SO2/CuCl. @ 0°C

1 Steps

Add diazonium solution

Catalyst mixture

Isolation

Filtration, Washing & Drying

2-Chloro-5-nitrobenzenesulfonyl chloride

Precipitation in Ice Water

Rz Product
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Caption: Synthesis workflow for 2-Chloro-5-nitrobenzenesulfonyl chloride.

Applications in Research and Drug Development

2-Chloro-5-nitrobenzenesulfonyl chloride is a valuable building block in organic synthesis.
Its derivatives are utilized in various fields:

e Dye Synthesis: It serves as an intermediate for creating acid dyes.[5]

e Pharmaceutical Chemistry: The related compound, 2-chloro-5-nitrobenzoic acid, has been
used to synthesize derivatives with potential antibacterial properties, showing activity against
both Gram-positive and Gram-negative bacteria, including methicillin-resistant
Staphylococcus aureus (MRSA).[6]

o Agrochemicals: It is a precursor in the synthesis of pesticides, such as the herbicide
buthiacet-methyl.[7]

Safety and Handling

2-Chloro-5-nitrobenzenesulfonyl chloride is classified as a hazardous substance that
causes severe skin burns and eye damage.[8]

» Handling: Use in a well-ventilated area, preferably under a chemical fume hood.[9][10] Wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves,
protective clothing, and tightly fitting safety goggles.[8][10] Avoid all personal contact,
including inhalation of dust or fumes.[9]

o First Aid:

[¢]

Skin Contact: Immediately flush with large amounts of water and remove all contaminated
clothing.[9]

o

Eye Contact: Rinse cautiously with water for several minutes.[8] Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[8]

[¢]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[8]
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o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[8]

o Storage: Store in a dry, cool, and well-ventilated place in tightly closed containers.[10] It is
moisture-sensitive and should be stored away from water or moist air.[10] Keep away from
incompatible materials such as strong oxidizing agents and strong acids.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b017358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

